Cas no 87361-86-2 (1H-Pyrrolo[2,3-f]quinoline-3-aceticacid)
87361-86-2 structure
Product Name:1H-Pyrrolo[2,3-f]quinoline-3-aceticacid
CAS No:87361-86-2
MF:C13H10N2O2
MW:226.230702877045
CID:708782
PubChem ID:136229060
Update Time:2025-04-19
1H-Pyrrolo[2,3-f]quinoline-3-aceticacid Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrrolo[2,3-f]quinoline-3-aceticacid
- 1H-Pyrrolo[2,3-f]quinoline-3-aceticacid(9CI)
- 2-(1H-pyrrolo[2,3-f]quinolin-3-yl)acetic acid
- 87361-86-2
- DTXSID20668545
- (1H-Pyrrolo[2,3-f]quinolin-3-yl)acetic acid
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- Inchi: 1S/C13H10N2O2/c16-12(17)6-8-7-15-13-9(8)3-4-11-10(13)2-1-5-14-11/h1-5,7,14H,6H2,(H,16,17)
- InChI Key: PDOGNPOBQINZPQ-UHFFFAOYSA-N
- SMILES: OC(CC1=CN=C2C3=CC=CNC3=CC=C21)=O
Computed Properties
- Exact Mass: 226.074
- Monoisotopic Mass: 226.074
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 308
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 66A^2
- XLogP3: 1.1
1H-Pyrrolo[2,3-f]quinoline-3-aceticacid Related Literature
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
87361-86-2 (1H-Pyrrolo[2,3-f]quinoline-3-aceticacid) Related Products
- 24420-86-8(Indole-3-Acetic-d2 Acid)
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- 87-51-4(3-Indoleacetic acid)
- 76937-78-5(3-Indoleacetic acid-d)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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